Cas no 1351609-04-5 (3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate)

• Product Name: 3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate
• CAS No: 1351609-04-5
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 6564687
• PubChem ID: 71794252
• Update Time: 2024-01-13

3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate
• VU0541299-1
• 3-(benzo[d][1,3]dioxole-5-carboxamido)cyclohexyl phenylcarbamate
• CHEMBL5017983
• 1351609-04-5
• F6250-0048
• [3-(1,3-benzodioxole-5-carbonylamino)cyclohexyl] N-phenylcarbamate
• AKOS024544707

• Inchi： 1S/C21H22N2O5/c24-20(14-9-10-18-19(11-14)27-13-26-18)22-16-7-4-8-17(12-16)28-21(25)23-15-5-2-1-3-6-15/h1-3,5-6,9-11,16-17H,4,7-8,12-13H2,(H,22,24)(H,23,25)
• InChI Key： FSCGEIDJMRWQSY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters